4,5-dimethyl-6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrimidine

• IUPAC Name: 4,5-dimethyl-6-[4-(2-pyrazol-1-ylethyl)piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C16H23N5/c1-13-14(2)17-12-18-16(13)20-9-4-15(5-10-20)6-11-21-8-3-7-19-21/h3,7-8,12,15H,4-6,9-11H2,1-2H3
• InChI Key: OYICVVJWDMCKPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1N2CCC(CC2)CCN3C=CC=N3)C
• Molecular Formula: C16H23N5
• Molecular Weight: 285.39 g/mol

Description

4,5-dimethyl-6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrimidine is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 4,5-dimethyl-6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrimidine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. This leads to the suppression of tumor growth and proliferation.
Biochemical and Physiological Effects
4,5-dimethyl-6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrimidine has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress tumor growth and proliferation. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4,5-dimethyl-6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrimidine in lab experiments is its potent anticancer activity. This makes it a valuable tool for studying the mechanisms of cancer growth and proliferation. However, one of the limitations of using this compound is its potential toxicity, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on 4,5-dimethyl-6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrimidine. One area of focus is on developing more efficient and scalable synthesis methods for this compound. Another area of research is on exploring the potential use of this compound in combination with other anticancer agents to enhance its therapeutic efficacy. Additionally, there is a need for further research on the potential toxicity of this compound and its effects on normal cells and tissues.

Synthesis Methods

The synthesis of 4,5-dimethyl-6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrimidine involves several steps. One of the key steps involves the reaction of 4,5-dimethyl-6-chloropyrimidine with 4-[2-(1H-pyrazol-1-yl)ethyl]piperidine in the presence of a suitable catalyst. The resulting product is then purified using various techniques, such as column chromatography, to obtain the final compound in high purity.

Scientific Research Applications

4,5-dimethyl-6-{4-[2-(1H-pyrazol-1-yl)ethyl]piperidin-1-yl}pyrimidine has been extensively studied for its potential therapeutic applications. One of the key areas of research has been in the field of cancer treatment. This compound has been found to exhibit potent anticancer activity, making it a promising candidate for further research.